Cas no 131167-08-3 (Dibenzo[b,e][1,4]dioxin,2-bromo-3-chloro-)

• Product name: Dibenzo[b,e][1,4]dioxin,2-bromo-3-chloro-
• CAS No: 131167-08-3
• MF: C₁₂H₆BrClO₂
• MW: 297.531841754913
• CID: 194411
• PubChem ID: 183013

Dibenzo[b,e][1,4]dioxin,2-bromo-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,2-bromo-3-chloro-
• 2-bromo-3-chlorodibenzo-p-dioxin
• 131167-08-3
• 2-Bromo-3-chlorooxanthrene
• Oxanthrene, 2-bromo-3-chloro-
• DTXSID30156923

• Inchi： InChI=1S/C12H6BrClO2/c13-7-5-11-12(6-8(7)14)16-10-4-2-1-3-9(10)15-11/h1-6H
• InChI Key： HRMDEGMPBUVTMB-UHFFFAOYSA-N
• SMILES： BrC1C=C2OC3=CC=CC=C3OC2=CC=1Cl

Computed Properties

• Exact Mass: 295.92398
• Monoisotopic Mass: 295.924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.687
• Boiling Point: 367.9°Cat760mmHg
• Flash Point: 176.3°C
• Refractive Index: 1.658
• PSA: 18.46